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Technical Support Center: Solid-State Sodium-
23 NMR
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize acoustic

ringing in solid-state Sodium-23 (²³Na) NMR experiments.

Frequently Asked Questions (FAQs)
Q1: What is acoustic ringing in solid-state NMR?

A1: Acoustic ringing is a spurious signal that appears in the initial part of the Free Induction

Decay (FID), leading to baseline distortions and phasing problems in the final spectrum.[1] It is

caused by the mechanical vibration of probe components, such as the coil and capacitors,

induced by the radiofrequency (RF) pulse in the presence of a strong magnetic field. These

mechanical oscillations generate an unwanted electrical signal that is detected by the receiver

coil.[1]

Q2: Why is acoustic ringing a particular problem for Sodium-23 NMR?

A2: Sodium-23 is a quadrupolar nucleus (spin I = 3/2), which often results in broad spectral

lines. The short-lived FID signals from such broad resonances can be easily obscured by the
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acoustic ringing, which also decays relatively quickly. This is especially problematic at low

frequencies and high magnetic fields, conditions often employed in solid-state NMR.[1]

Q3: What are the common symptoms of acoustic ringing in my ²³Na NMR spectrum?

A3: The most common symptoms include:

A rolling or distorted baseline, which can be difficult to correct with standard processing

software.

Inability to properly phase the spectrum.

Broad, ill-defined peaks, particularly for signals with short T₂ relaxation times.

The appearance of spurious, non-physical signals.

Q4: How can I confirm that the baseline distortion in my spectrum is due to acoustic ringing?

A4: A key characteristic of acoustic ringing is that its frequency is independent of the sample

and is a property of the NMR probe itself. The ringing will be present even with an empty rotor.

Additionally, the intensity of the ringing is dependent on the power of the RF pulse.

Troubleshooting Guide
Issue 1: Distorted baseline observed in a simple one-
pulse ²³Na NMR experiment.
This is the most common manifestation of acoustic ringing. The following troubleshooting steps

can help mitigate this issue.

Troubleshooting Workflow
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Caption: Troubleshooting workflow for distorted baselines.

Solution 1.1: Implement an Acoustic Ringing Suppression Pulse Sequence

Specialized pulse sequences are highly effective at canceling out the ringing artifact.
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Pulse Sequence Principle of Operation Relative Effectiveness

EASY (Elimination of Artifacts

in NMR SpectroscopY)

Two FIDs are acquired back-

to-back without a relaxation

delay. The first contains the

sample and artifact signals,

while the second contains only

the artifact. Subtraction of the

two FIDs removes the ringing.

[2]

High

Spin-Echo (e.g., Hahn Echo)

A 180° pulse refocuses the

nuclear spins but not the

acoustic ringing, allowing for a

delay during which the ringing

can decay before acquisition.

Moderate to High

'aring'/'aring2' (Bruker)

Proprietary pulse programs

designed to cancel ringing

artifacts.

Moderate to High

Experimental Protocol: EASY Pulse Sequence for ²³Na Solid-State NMR

The EASY (Elimination of Artifacts in NMR SpectroscopY) pulse sequence is a simple and

effective method to remove acoustic ringing and other background signals.[2]

EASY Pulse Sequence

90° Pulse Acquire FID 1
(Signal + Ringing) 90° Pulse

No Delay Acquire FID 2
(Ringing Only) Subtract FID 2 from FID 1 Relaxation Delay (d1)

Click to download full resolution via product page

Caption: EASY pulse sequence workflow.

Methodology:
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Pulse Program: Select a pulse program that implements the EASY sequence. On many

spectrometers, this may be a standard option or require a simple custom program.

Pulse Width (p1): Calibrate a 90° pulse for ²³Na on your sample. A shorter, higher-power

pulse is generally preferable to excite the broad quadrupolar lineshape.

Acquisition: Two FIDs are acquired consecutively. The first FID (FID1) contains both the ²³Na

signal and the acoustic ringing. The second FID (FID2) is acquired immediately after the first

without any relaxation delay. Since the ²³Na nuclei are saturated by the first pulse, FID2 will

primarily contain the probe ringing and other background signals.

Subtraction: The spectrometer software will subtract FID2 from FID1, resulting in an FID that

is largely free of acoustic ringing.

Relaxation Delay (d1): A relaxation delay is inserted after the acquisition of both FIDs to

allow the ²³Na spins to return to equilibrium before the next scan. This should be set to at

least 5 times the T₁ of your sample for quantitative measurements.

Number of Scans (ns): The two-pulse-and-subtract sequence constitutes a single scan. Set

'ns' to the desired number of these scan cycles for adequate signal-to-noise.

Solution 1.2: Optimize Probe Tuning and Matching

Improper probe tuning and matching can exacerbate acoustic ringing.

Procedure: Carefully tune and match the probe for the ²³Na frequency with the sample in

place and spinning at the desired rate. The tuning dip in the wobble curve should be as

sharp and deep as possible.

Rationale: A well-tuned and matched probe ensures efficient RF power transmission and

minimizes reflected power, which can contribute to probe vibrations.

Solution 1.3: Increase the Acquisition Delay

Parameter: Increase the initial acquisition delay (often denoted as de on Bruker systems).
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Rationale: This introduces a short delay between the end of the RF pulse and the start of

data acquisition, allowing some of the initial, most intense part of the acoustic ringing to

decay before the receiver is turned on.

Caveat: This will discard the first few points of the FID, which can introduce a first-order

phase error and may not be suitable for very rapidly decaying signals.

Solution 1.4: Post-Acquisition Data Processing

If acoustic ringing is still present after acquisition, the following processing steps can be

applied:

Backward Linear Prediction: This method can be used to reconstruct the initial, corrupted

points of the FID.

Baseline Correction: Advanced baseline correction algorithms, such as polynomial fitting or

Whittaker smoothing, can be applied to the frequency domain spectrum to remove the rolling

baseline. Care must be taken not to distort broad peaks.

Issue 2: Poor quantitation in ²³Na spectra despite using
an acoustic ringing suppression sequence.
Even with a suppression sequence, residual artifacts or improper experimental setup can affect

quantitation.

Solution 2.1: Ensure Full Relaxation

Parameter: Verify that the relaxation delay (d1) is sufficient for complete relaxation of the

²³Na nuclei (at least 5 * T₁).

Rationale: The EASY sequence relies on the saturation of the sample signal for the second

acquisition. If the relaxation delay is too short, the signal will not be fully saturated, leading to

incomplete subtraction and inaccurate quantitation.

Solution 2.2: Check Pulse Power and Length
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Parameter: Ensure the 90° pulse is correctly calibrated and provides uniform excitation

across the entire spectral width of interest.

Rationale: Non-uniform excitation will lead to inaccurate peak intensities.

Issue 3: Persistent and severe acoustic ringing across
multiple samples and experiments.
If the above solutions do not adequately resolve the issue, the problem may be hardware-

related.

Solution 3.1: Inspect the NMR Probe

Action: Visually inspect the probe for any loose components.

Rationale: Mechanical vibrations are the source of acoustic ringing. A loose screw or

capacitor can significantly worsen the problem.

Solution 3.2: Consider Probe Components

Action: Consult with the spectrometer manufacturer or an expert about the materials used in

the probe.

Rationale: Certain materials and types of capacitors are more prone to piezoelectric effects

and Lorentz forces that cause acoustic ringing.[3] In some cases, replacing specific

capacitors can alleviate the issue.[3]

Solution 3.3: Sample Packing

Action: Ensure the sample is packed uniformly and tightly within the rotor.

Rationale: An imbalanced or loosely packed sample can lead to unstable spinning, which

may exacerbate mechanical vibrations.

Data Summary
While specific quantitative data for ²³Na is sparse in the literature, the following table

summarizes the general effectiveness of different methods for reducing acoustic ringing.
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Method
Typical Reduction in
Ringing Amplitude

Key Considerations

EASY Pulse Sequence >95%
Requires sufficient T₁ for

sample saturation.

Spin-Echo with Delay 80-95%

Delay must be optimized;

potential for signal loss with

very short T₂.

Increased Acquisition Delay 50-80%

Can introduce phase errors;

not ideal for rapidly decaying

signals.

Probe Component

Optimization
Variable (can be significant)

Requires hardware

modification and expertise.

This technical support guide provides a starting point for troubleshooting acoustic ringing in

solid-state ²³Na NMR. The optimal solution will depend on the specific instrument, probe, and

sample being investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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